Cas no 2198300-44-4 (6-(cyclopentyloxy)-3-methyl-3,4-dihydropyrimidin-4-one)

• Product Name: 6-(cyclopentyloxy)-3-methyl-3,4-dihydropyrimidin-4-one
• CAS No: 2198300-44-4
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5325123
• Update Time: 2025-08-05

6-(cyclopentyloxy)-3-methyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 6-(cyclopentyloxy)-3-methyl-
• 6-(cyclopentyloxy)-3-methyl-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C10H14N2O2/c1-12-7-11-9(6-10(12)13)14-8-4-2-3-5-8/h6-8H,2-5H2,1H3
• InChI Key： OXDTWNFFWNUXFM-UHFFFAOYSA-N
• SMILES： C1=NC(OC2CCCC2)=CC(=O)N1C

Additional information on 6-(cyclopentyloxy)-3-methyl-3,4-dihydropyrimidin-4-one

Introduction to 6-(cyclopentyloxy)-3-methyl-3,4-dihydropyrimidin-4-one (CAS No. 2198300-44-4)

6-(cyclopentyloxy)-3-methyl-3,4-dihydropyrimidin-4-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound, identified by the CAS number 2198300-44-4, belongs to the dihydropyrimidine class, which is well-documented for its role in medicinal chemistry as a scaffold for developing various therapeutic agents. The presence of a cyclopentyl ether group and a methyl substituent at the 3-position of the dihydropyrimidine ring contributes to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The structural features of 6-(cyclopentyloxy)-3-methyl-3,4-dihydropyrimidin-4-one make it an attractive candidate for further exploration in drug discovery. The cyclopentyl moiety introduces steric hindrance, which can influence binding interactions with biological targets, while the methyl group at the 3-position can modulate electronic properties and metabolic stability. These characteristics are particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways.

In recent years, there has been growing interest in dihydropyrimidine derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that compounds within this class exhibit potential effects on enzymes such as kinases, phosphodiesterases, and other targets relevant to diseases like cancer, inflammation, and neurodegeneration. The synthesis of 6-(cyclopentyloxy)-3-methyl-3,4-dihydropyrimidin-4-one provides a foundation for exploring these possibilities further.

One of the most compelling aspects of this compound is its synthetic accessibility. The dihydropyrimidine core can be readily constructed via various cyclization reactions, and functional group modifications allow for the introduction of diverse substituents. This flexibility makes 6-(cyclopentyloxy)-3-methyl-3,4-dihydropyrimidin-4-one a valuable building block for medicinal chemists seeking to develop novel therapeutics. Recent advances in synthetic methodologies have further enhanced the efficiency of producing this compound, enabling more rapid exploration of its pharmacological potential.

The pharmacological profile of 6-(cyclopentyloxy)-3-methyl-3,4-dihydropyrimidin-4-one has been investigated in several preclinical studies. These investigations have revealed promising activities in models of enzyme inhibition and cell-based assays. For instance, preliminary data suggest that derivatives of this compound may exhibit inhibitory effects on certain kinases implicated in tumor growth and progression. Additionally, modifications to the cyclopentyl ether group have shown potential in enhancing binding affinity and selectivity towards specific biological targets.

The incorporation of computational chemistry techniques has accelerated the discovery process for 6-(cyclopentyloxy)-3-methyl-3,4-dihydropyrimidin-4-one and its derivatives. Molecular modeling studies have been instrumental in predicting binding modes and optimizing lead structures. By leveraging virtual screening and structure-based drug design approaches, researchers have identified promising candidates for further experimental validation. These computational strategies have not only shortened development timelines but also provided insights into the structural determinants of biological activity.

The future prospects for 6-(cyclopentyloxy)-3-methyl-3,4-dihydropyrimidin-4-one are vast and multifaceted. Continued research efforts are focused on expanding its chemical space through combinatorial synthesis and library generation. Additionally, exploring its potential in combination therapies may unlock new therapeutic strategies against complex diseases. As our understanding of biological pathways evolves, so too will the applications of this versatile scaffold.

In conclusion,6-(cyclopentyloxy)-3-methyl-3,4-dihydropyrimidin-4-one (CAS No. 2198300-44-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, synthetic accessibility, and demonstrated biological activities position it as a key player in drug discovery efforts aimed at addressing unmet medical needs. With ongoing research and innovation, this compound holds great promise for contributing to next-generation therapeutics.